Cas no 2411180-52-2 (rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid)

• Product Name: rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid
• CAS No: 2411180-52-2
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5086087
• PubChem ID: 146097511
• Update Time: 2025-06-09

rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid
• (4As,7aS)-6-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,4a,5,7-hexahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
• F77147
• 2696257-76-6
• EN300-7549195
• (4aS,7aS)-6-(tert-butoxycarbonyl)-hexahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
• Z4309069352
• 2411180-52-2
• rac-(4aR,7aR)-6-[(tert-butoxy)carbonyl]-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid
• BS-47407

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-7-9-5-4-6-18-13(9,8-14)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)/t9-,13+/m0/s1
• InChI Key： FEQHMAVMUQFPOZ-TVQRCGJNSA-N
• SMILES： O1CCC[C@H]2CN(C(=O)OC(C)(C)C)C[C@@]12C(=O)O

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1

Additional information on rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid

Rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic Acid (CAS No. 2411180-52-2): A Comprehensive Overview

The compound Rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid, identified by its CAS number 2411180-52-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule, featuring a fused pyrrole and hexahydropyrano scaffold, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a tert-butoxycarbonyl (Boc) group at the 6-position underscores its utility as a protected intermediate, facilitating further synthetic modifications and functionalization.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. The pyrrolyl and piperonyl moieties present in this compound contribute to its structural complexity and versatility. These features make it an attractive candidate for exploring new pharmacophores and therapeutic targets. The stereochemistry defined by the (4aS,7aS) configuration is particularly noteworthy, as it influences the compound's biological activity and interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the synthesis of biologically active molecules. The Boc-protected carboxylic acid group at the 7a-position serves as a versatile handle for further derivatization. This protection is crucial in multi-step synthetic routes, where selective deprotection steps are often required to yield the final pharmacologically relevant molecule. The hexahydropyrano[2,3-c]pyrrole core is reminiscent of several known bioactive scaffolds, suggesting that derivatives of this compound may exhibit interesting biological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. For instance, derivatives of pyrroles and piperones have been implicated in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The structural motif of Rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid aligns well with these established pharmacophores. This has prompted researchers to explore its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

The synthesis of this compound involves a series of well-defined chemical transformations. Key steps include the construction of the pyrrolopyrrolidine core through intramolecular cyclization reactions followed by functional group manipulations to introduce the Boc group and other necessary substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and enantioselectivity. These methodologies underscore the sophistication required in modern pharmaceutical chemistry to produce complex molecules like this one.

The stereochemical integrity of Rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid is critical for its biological activity. Studies have demonstrated that enantiomeric purity significantly impacts pharmacological outcomes. Therefore, chiral resolution techniques such as crystallization or chromatography are often employed to isolate the desired stereoisomer. The (4aS,7aS) configuration has been shown to confer specific interactions with biological targets, making it a valuable asset in rational drug design.

In conclusion, Rel-(4aS,7aS)-6-(tert-Butoxycarbonyl)hexahydropyrano[2,3-c]pyrrole-7a(2H)-carboxylic acid (CAS No. 2411180-52-2) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a promising candidate for further exploration in drug discovery programs. As research continues to uncover new applications for heterocyclic compounds like this one, their role in developing next-generation therapeutics is likely to expand significantly.